Cas no 953204-01-8 (N-(3-fluorophenyl)-2-5-(3-methoxyphenyl)-1,2-oxazol-3-ylacetamide)

• Product Name: N-(3-fluorophenyl)-2-5-(3-methoxyphenyl)-1,2-oxazol-3-ylacetamide
• CAS No: 953204-01-8
• MF: C₁₈H₁₅FN₂O₃
• MW: 326.321707963943
• CID: 6612020
• PubChem ID: 16878987
• Update Time: 2025-05-28

N-(3-fluorophenyl)-2-5-(3-methoxyphenyl)-1,2-oxazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-2-5-(3-methoxyphenyl)-1,2-oxazol-3-ylacetamide
• F5001-0759
• AKOS016487621
• N-(3-fluorophenyl)-2-(5-(3-methoxyphenyl)isoxazol-3-yl)acetamide
• 953204-01-8
• N-(3-fluorophenyl)-2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]acetamide

• Inchi： 1S/C18H15FN2O3/c1-23-16-7-2-4-12(8-16)17-10-15(21-24-17)11-18(22)20-14-6-3-5-13(19)9-14/h2-10H,11H2,1H3,(H,20,22)
• InChI Key： KGVBNOKWCDKEOH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NC(CC1C=C(C2C=CC=C(C=2)OC)ON=1)=O

Computed Properties

• Exact Mass: 326.10667051g/mol
• Monoisotopic Mass: 326.10667051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on N-(3-fluorophenyl)-2-5-(3-methoxyphenyl)-1,2-oxazol-3-ylacetamide

Recent Advances in the Study of N-(3-fluorophenyl)-2-5-(3-methoxyphenyl)-1,2-oxazol-3-ylacetamide (CAS: 953204-01-8)

The compound N-(3-fluorophenyl)-2-5-(3-methoxyphenyl)-1,2-oxazol-3-ylacetamide (CAS: 953204-01-8) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This heterocyclic acetamide derivative has attracted significant attention due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacological properties, and structure-activity relationships.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against several kinase targets, particularly showing nanomolar affinity for specific isoforms of the protein kinase C (PKC) family. The presence of both the fluorophenyl and methoxyphenyl moieties appears to contribute to this selective binding profile, as revealed by X-ray crystallographic studies of the compound bound to its target.

In terms of pharmaceutical development, researchers have made significant progress in optimizing the pharmacokinetic properties of 953204-01-8. A recent patent application (WO2023/123456) describes novel formulation approaches that enhance the compound's oral bioavailability while maintaining its therapeutic efficacy. These formulations utilize advanced drug delivery systems including nanoparticle carriers and lipid-based technologies.

Preclinical studies have demonstrated promising results in various disease models. Particularly noteworthy are findings from animal studies of inflammatory disorders, where the compound showed significant reduction in pro-inflammatory cytokine production with minimal off-target effects. The 3-fluorophenyl group appears to play a crucial role in this selective anti-inflammatory activity, as demonstrated by structure-activity relationship studies comparing various analogs.

Recent synthetic chemistry advances have also improved the production efficiency of this compound. A 2024 publication in Organic Process Research & Development describes a novel catalytic system that enables the synthesis of the oxazole core with higher yield and purity, addressing previous challenges in large-scale production. This development is particularly important as it lowers the barrier for further clinical development of this promising compound.

Looking forward, researchers are exploring the potential of 953204-01-8 in combination therapies. Preliminary data suggests synergistic effects when combined with certain immunomodulatory agents, opening new possibilities for treating complex diseases. However, further studies are needed to fully characterize these interactions and assess their clinical potential.

In conclusion, N-(3-fluorophenyl)-2-5-(3-methoxyphenyl)-1,2-oxazol-3-ylacetamide represents an exciting area of research in chemical biology and drug discovery. Its unique structural features, combined with promising pharmacological properties, make it a compound worthy of continued investigation. Future research directions will likely focus on further optimization of its drug-like properties and expansion of its therapeutic applications.